Cas no 2228359-38-2 (1-(3-ethynylphenyl)ethane-1,2-diol)

• Product Name: 1-(3-ethynylphenyl)ethane-1,2-diol
• CAS No: 2228359-38-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 6508597
• PubChem ID: 165708414
• Update Time: 2025-08-03

1-(3-ethynylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)ethane-1,2-diol
• 2228359-38-2
• EN300-1768953

• Inchi： 1S/C10H10O2/c1-2-8-4-3-5-9(6-8)10(12)7-11/h1,3-6,10-12H,7H2
• InChI Key： VOGVOHZGUNSDPL-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(3-ethynylphenyl)ethane-1,2-diol

Recent Advances in the Study of 1-(3-ethynylphenyl)ethane-1,2-diol (CAS: 2228359-38-2)

1-(3-ethynylphenyl)ethane-1,2-diol (CAS: 2228359-38-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its ethynylphenyl and diol functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a modulator of key signaling pathways, particularly those involving NF-κB and MAPK. The researchers employed a combination of in vitro and in vivo models to demonstrate that 1-(3-ethynylphenyl)ethane-1,2-diol effectively inhibits pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in normal cell lines.

Another significant development involves the optimization of the synthetic route for 1-(3-ethynylphenyl)ethane-1,2-diol. A recent paper in Organic & Biomolecular Chemistry (2024) described a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results from these studies, published in Drug Metabolism and Disposition (2023), indicate that 1-(3-ethynylphenyl)ethane-1,2-diol exhibits moderate oral bioavailability and a relatively long half-life, making it a viable candidate for oral administration. However, further optimization may be required to enhance its metabolic stability and reduce potential drug-drug interactions.

In addition to its therapeutic potential, 1-(3-ethynylphenyl)ethane-1,2-diol has been explored as a building block for the development of more complex molecules. Researchers have utilized its ethynyl group for click chemistry applications, enabling the synthesis of diverse derivatives with enhanced biological activity. This approach has opened new avenues for drug discovery and development, as highlighted in a recent review in Chemical Communications (2024).

Despite these promising findings, challenges remain in the clinical translation of 1-(3-ethynylphenyl)ethane-1,2-diol. Issues such as formulation stability, dose optimization, and long-term safety need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 1-(3-ethynylphenyl)ethane-1,2-diol (CAS: 2228359-38-2) represents a promising candidate for further development in medicinal chemistry. Its anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and pharmacokinetics, underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and overcome existing challenges.